2-[(1-{5H,7H,8H-thiopyrano[4,3-c]pyridazin-3-yl}piperidin-4-yl)methyl]-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one

• IUPAC Name: 2-[[1-(7,8-dihydro-5H-thiopyrano[4,3-c]pyridazin-3-yl)piperidin-4-yl]methyl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one
• InChI: InChI=1S/C20H25N5OS/c26-20-11-15-2-1-3-18(15)23-25(20)12-14-4-7-24(8-5-14)19-10-16-13-27-9-6-17(16)21-22-19/h10-11,14H,1-9,12-13H2
• InChI Key: IAVRDBIQLRXYPU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=O)N(N=C2C1)CC3CCN(CC3)C4=NN=C5CCSCC5=C4
• Molecular Formula: C20H25N5OS
• Molecular Weight: 383.5 g/mol

Description

2-[(1-{5H,7H,8H-thiopyrano[4,3-c]pyridazin-3-yl}piperidin-4-yl)methyl]-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one is a useful research compound. Its molecular formula is C20H25N5OS and its molecular weight is 383.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

The synthesis of structurally related heterocyclic compounds involves complex chemical reactions that yield derivatives with potential biological activities. For example, substituted pyridine derivatives were prepared from 2-chloro-6-ethoxy-4-acetylpyridine, utilizing thiophene-2-carboxaldehyde and malononitrile among other reagents, showing the intricacies of synthesizing such compounds (Amr, Maigali, & Abdulla, 2008). Similarly, novel [1,3]Thiazolo[4,5-d]pyridazinones were synthesized, highlighting the diverse approaches for constructing pyridazinone derivatives with biological activities (Demchenko et al., 2015).

Biological Activities

These compounds exhibit significant biological activities, including analgesic, antiparkinsonian, antimicrobial, and anticancer properties. The pharmacological screening of certain pyridine derivatives has shown activities comparable to known drugs such as Valdecoxib and Benzatropine, underscoring their potential therapeutic value (Amr, Maigali, & Abdulla, 2008). Additionally, the synthesis of piperazine-2,6-dione derivatives and their evaluation for anticancer activity further demonstrate the diverse biological potentials of these complex molecules (Kumar et al., 2013).